Cas no 174292-59-2 (methyl (1R,3S)-3-hydroxycyclopentanecarboxylate)

• Product Name: methyl (1R,3S)-3-hydroxycyclopentanecarboxylate
• CAS No: 174292-59-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD22418838
• CID: 841521
• PubChem ID: 239213
• Update Time: 2025-11-05

methyl (1R,3S)-3-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1R-cis)- (9CI)
• (1R,3S)-3-Hydroxycyclopentane carboxylic acid methyl ester
• CIS-METHYL 3-HYDROXYCYCLOPENTANECARBOXYLATE
• Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1R-cis)- (9CI
• Methyl (1R,3S)-3-hydroxycyclopentanecarboxylate
• (1R,3S)-1-hydroxy-3-(methyl-carboxymethyl)-4-cyclopentene
• (1R,3S)-3-aminocyclopentanol
• (1R,3S)-methyl 3-hydroxycyclopentanecarboxylate
• AG-F-51557
• CTK4I6481
• MFCD23701547
• AS-51918
• NSC-44107
• methylcis-3-hydroxycyclopentane-1-carboxylate
• methyl cis-3-hydroxycyclopentanecarboxylate
• PD019213
• AT22316
• AKOS016008888
• 79598-73-5
• Methyl cis-3-Hydroxycyclopentan-1-Carboxylate
• SCHEMBL1661151
• MFCD22418838
• NSC44107
• P13902
• methyl (1R,3S)-3-hydroxycyclopentane-1-carboxylate
• ASZRODBLMORHAR-RITPCOANSA-N
• methyl cis-3-hydroxycyclopentane-1-carboxylate
• 174292-59-2
• (1R,cis)-Methyl 3-hydroxycyclopentanecarboxylate
• Methyl cis-3-hydroxy-cyclopentan-1-carboxylat
• methyl (1R,3S)-3-hydroxycyclopentanecarboxylate

• MDL： MFCD22418838
• Inchi： 1S/C7H12O3/c1-10-7(9)5-2-3-6(8)4-5/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： ASZRODBLMORHAR-RITPCOANSA-N
• SMILES： O[C@H]1CC[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (1R,3S)-3-hydroxycyclopentanecarboxylate

Methyl (1R,3S)-3-hydroxycyclopentanecarboxylate (CAS No. 174292-59-2): A Comprehensive Overview

Methyl (1R,3S)-3-hydroxycyclopentanecarboxylate, identified by its CAS number 174292-59-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific stereochemistry and functional group arrangement, has garnered attention for its potential applications in drug development and synthetic chemistry. The focus of this article is to provide an in-depth exploration of this molecule, its properties, synthesis methods, and the latest research findings that highlight its importance.

The molecular structure of methyl (1R,3S)-3-hydroxycyclopentanecarboxylate consists of a cyclopentanecarboxylate moiety with a hydroxyl group at the 3-position and specific stereochemistry at the 1R and 3S positions. This stereochemical configuration is crucial for its biological activity and makes it a valuable scaffold for medicinal chemists. The presence of the hydroxyl group introduces a site for hydrogen bonding and other interactions with biological targets, which can be exploited to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Methyl (1R,3S)-3-hydroxycyclopentanecarboxylate exemplifies this trend, as its stereochemistry plays a pivotal role in determining its pharmacological properties. Research has demonstrated that the precise three-dimensional arrangement of atoms in chiral molecules can significantly influence their interactions with biological receptors, leading to differences in efficacy, side effects, and metabolic stability.

The synthesis of methyl (1R,3S)-3-hydroxycyclopentanecarboxylate involves multi-step organic reactions that require careful control of reaction conditions to achieve the desired stereochemical outcome. One common approach involves the use of asymmetric synthesis techniques, such as chiral auxiliaries or catalysts, to induce the desired stereochemistry at key stereocenters. Recent advancements in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is essential for pharmaceutical applications.

Recent studies have explored the potential applications of methyl (1R,3S)-3-hydroxycyclopentanecarboxylate in various therapeutic areas. For instance, its structural motif has been investigated as a candidate for developing drugs targeting neurological disorders. The hydroxyl group and the cyclopentanecarboxylate moiety provide opportunities for interaction with specific protein targets involved in neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit promising pharmacological activity in animal models.

Another area of interest is the use of methyl (1R,3S)-3-hydroxycyclopentanecarboxylate as a building block for more complex molecules. Its cyclopentanecarboxylate core can be modified through various chemical transformations to introduce additional functional groups or to alter the stereochemistry at other positions. This flexibility makes it a valuable intermediate in the synthesis of novel drug candidates. Researchers have leveraged this compound to develop libraries of analogs with tailored properties for high-throughput screening assays.

The pharmacokinetic properties of methyl (1R,3S)-3-hydroxycyclopentanecarboxylate are also subjects of ongoing research. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Studies have begun to investigate the metabolic pathways involved in the biotransformation of this compound and how it interacts with key enzymes responsible for drug metabolism. This information is vital for predicting drug-drug interactions and for designing clinical trials that account for individual variations in metabolism.

In conclusion, methyl (1R,3S)-3-hydroxycyclopentanecarboxylate represents a significant advancement in the field of chiral chemistry and pharmaceutical research. Its unique structural features and potential applications make it a compelling candidate for further investigation. As synthetic methodologies continue to evolve and our understanding of biological targets improves, compounds like methyl (1R,3S)-3-hydroxycyclopentanecarboxylate are poised to play a crucial role in the development of new therapies that address unmet medical needs.